Cas no 2422989-81-7 (potassium [(azetidin-1-yl)methyl]trifluoroboranuide)

• Product Name: potassium [(azetidin-1-yl)methyl]trifluoroboranuide
• CAS No: 2422989-81-7
• CID: 5272267
• PubChem ID: 55283231
• Update Time: 2025-08-01

potassium [(azetidin-1-yl)methyl]trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• potassium [(azetidin-1-yl)methyl]trifluoroboranuide

• Inchi： 1S/C4H8BF3N.K/c6-5(7,8)4-9-2-1-3-9;/h1-4H2;/q-1;+1
• InChI Key： HJZDNEMWKCYHKN-UHFFFAOYSA-N
• SMILES： C(N1CCC1)B([K])(F)(F)F

Additional information on potassium [(azetidin-1-yl)methyl]trifluoroboranuide

Potassium [(Azetidin-1-yl)methyl]trifluoroboranuide: A Comprehensive Overview

Potassium [(azetidin-1-yl)methyl]trifluoroboranuide, with the CAS number 2422989-81-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound has been extensively studied for its unique properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials development.

The structure of potassium [(azetidin-1-yl)methyl]trifluoroboranuide is characterized by a trifluoroborate anion (BF₃⁻) coordinated with a potassium cation (K⁺). The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, plays a crucial role in stabilizing the compound's structure and influencing its reactivity. Recent studies have highlighted the importance of azetidine-containing compounds in catalytic processes due to their ability to act as Lewis acids or bases under specific conditions.

One of the most notable applications of potassium [(azetidin-1-yl)methyl]trifluoroboranuide is in the field of asymmetric catalysis. Researchers have demonstrated that this compound can serve as an effective chiral catalyst for enantioselective reactions, such as the aldol reaction and Michael addition. These reactions are fundamental in organic synthesis and have wide-ranging implications in drug discovery and fine chemical production.

In addition to its catalytic applications, potassium [(azetidin-1-yl)methyl]trifluoroboranuide has shown promise in the development of novel materials with tailored electronic properties. By incorporating this compound into polymer matrices, scientists have been able to create materials with enhanced conductivity and mechanical stability, making them suitable for use in advanced electronic devices and energy storage systems.

Recent advancements in computational chemistry have further deepened our understanding of the electronic structure and reactivity of potassium [(azetidin-1-yl)methyl]trifluoroboranuide. Density functional theory (DFT) calculations have revealed that the compound exhibits a unique balance of electron-donating and electron-withdrawing properties, which contribute to its versatility in chemical reactions.

The synthesis of potassium [(azetidin-1-yl)methyl]trifluoroboranuide typically involves a two-step process: first, the preparation of the azetidine derivative through ring-closing metathesis or other cyclization techniques; second, the coordination of the trifluoroborate anion with the potassium cation under controlled conditions. This method ensures high purity and stability of the final product, which is essential for its intended applications.

Looking ahead, ongoing research is focused on expanding the scope of applications for potassium [(azetidin-1-yl)methyl]trifluoroboranuide. For instance, investigations into its potential use as a precursor for metal-free cross-coupling reactions are currently underway. These reactions are pivotal in organic synthesis and could lead to more efficient methods for constructing complex molecular architectures.

In conclusion, potassium [(azetidin-1-yl)methyl]trifluoroboranuide represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in future innovations within organic chemistry and materials science.